Cas no 2091711-92-9 (3-Isoxazolecarboxylic acid, 5-amino-4-bromo-, ethyl ester)

• Product Name: 3-Isoxazolecarboxylic acid, 5-amino-4-bromo-, ethyl ester
• CAS No: 2091711-92-9
• MF: C₆H₇BrN₂O₃
• MW: 235.035380601883
• CID: 5164054
• Update Time: 2025-05-23

3-Isoxazolecarboxylic acid, 5-amino-4-bromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-amino-4-bromo-, ethyl ester

• Inchi： 1S/C6H7BrN2O3/c1-2-11-6(10)4-3(7)5(8)12-9-4/h2,8H2,1H3
• InChI Key： QKZASPSCKIFIPF-UHFFFAOYSA-N
• SMILES： O1C(N)=C(Br)C(C(OCC)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-Isoxazolecarboxylic acid, 5-amino-4-bromo-, ethyl ester

3-Isoxazolecarboxylic Acid, 5-Amino-4-Bromo-, Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 2091711-92-9, commonly referred to as 3-isoxazolecarboxylic acid, 5-amino-4-bromo-, ethyl ester, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of isoxazole derivatives, which have garnered considerable attention due to their unique chemical properties and versatile functionalities. The isoxazole ring serves as a central structural motif, while the amino group and bromine substituent introduce additional complexity and reactivity to the molecule. The ethyl ester functionality further enhances its solubility and reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of isoxazole derivatives in drug discovery, particularly in the development of anticancer agents. For instance, research published in 2023 demonstrated that certain isoxazole-containing compounds exhibit potent inhibitory effects on key enzymes involved in cancer cell proliferation. The 5-amino-4-bromo substitution pattern in this compound is particularly intriguing, as it may confer enhanced bioavailability and target specificity. Additionally, the bromine atom introduces electrophilic character, which can be exploited in various cross-coupling reactions—a cornerstone of modern organic chemistry.

The synthesis of 3-isoxazolecarboxylic acid, 5-amino-4-bromo-, ethyl ester typically involves a multi-step process that begins with the preparation of the isoxazole core. This is often achieved through cyclization reactions involving aldehydes or ketones with hydroxylamine derivatives. The subsequent introduction of the amino and bromine groups requires precise control over reaction conditions to ensure regioselectivity and yield optimization. The final step involves esterification to form the ethyl ester, which significantly improves the compound's solubility in organic solvents—a critical factor for its use in further chemical transformations.

In terms of applications, this compound has shown promise in materials science as well. Researchers have explored its use as a precursor for advanced polymers and coatings due to its ability to participate in polymerization reactions under specific conditions. Furthermore, the presence of the amino group allows for potential functionalization with other molecules, enabling the creation of hybrid materials with tailored properties.

From an environmental perspective, understanding the fate and transport of 3-isoxazolecarboxylic acid, 5-amino-4-bromo-, ethyl ester in natural systems is crucial. Studies have indicated that this compound undergoes rapid degradation under UV light, suggesting that it may not persist long-term in aquatic environments. However, further research is needed to fully assess its ecological impact and develop strategies for safe handling and disposal.

In conclusion, 3-isoxazolecarboxylic acid, 5-amino-4-bromo-, ethyl ester (CAS No. 2091711-92-9) stands out as a versatile and multifaceted compound with applications spanning drug discovery, materials science, and beyond. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking innovative solutions to complex scientific challenges. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.